Cas no 1339480-89-5 (3-(3-fluoro-4-methylphenyl)-2-oxopropanoic acid)

• Product Name: 3-(3-fluoro-4-methylphenyl)-2-oxopropanoic acid
• CAS No: 1339480-89-5
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• CID: 6014220
• PubChem ID: 63645169
• Update Time: 2024-01-15

3-(3-fluoro-4-methylphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 3-fluoro-4-methyl-α-oxo-
• 3-(3-Fluoro-4-methylphenyl)-2-oxopropanoic acid
• 1339480-89-5
• CS-0344276
• SY339743
• AKOS012955558
• EN300-1828982
• MFCD18854344
• 3-(3-fluoro-4-methylphenyl)-2-oxopropanoic acid

• Inchi： 1S/C10H9FO3/c1-6-2-3-7(4-8(6)11)5-9(12)10(13)14/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： UHHNMSKBPFJPAT-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=C(F)C=1)C(=O)C(=O)O

Computed Properties

• Exact Mass: 196.05357231g/mol
• Monoisotopic Mass: 196.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 311.0±30.0 °C(Predicted)
• pka: 2.38±0.54(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives